N-[3-(methylthio)benzyl]-1-(2-piperidin-2-ylethyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-[(3-methylsulfanylphenyl)methyl]-1-(2-piperidin-2-ylethyl)triazole-4-carboxamide
• InChI: InChI=1S/C18H25N5OS/c1-25-16-7-4-5-14(11-16)12-20-18(24)17-13-23(22-21-17)10-8-15-6-2-3-9-19-15/h4-5,7,11,13,15,19H,2-3,6,8-10,12H2,1H3,(H,20,24)
• InChI Key: MYRVPKCLPYASTJ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)CNC(=O)C2=CN(N=N2)CCC3CCCCN3
• Molecular Formula: C18H25N5OS
• Molecular Weight: 359.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multiple steps, including etherification, hydrazonation, cyclization, and reduction, with an overall yield reported for some pathways. For instance, the synthesis process for 3-(Piperidin-4-yl)-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole, a compound with structural similarities, demonstrates the complex reactions typically required to construct such molecules, including DFT calculations to analyze molecular structures (Q. Zhang et al., 2019).

Molecular Structure Analysis

Molecular structure analysis often employs DFT calculations, as seen in the study of benzyl (Z)-4-(2-(pyrrolidin-2-ylidene)hydrazine-1-carbonyl)piperidine-1-carboxylate and related compounds, to understand the stability and tautomeric preferences of these complex molecules (Q. Zhang et al., 2019).

Chemical Reactions and Properties

The chemical reactivity of such compounds can be influenced by their functional groups and molecular structure. The synthesis routes highlight the use of specific reactions, such as etherification and cyclization, to achieve the desired triazole and piperidine frameworks, indicating the molecules' versatile reactivity (Q. Zhang et al., 2019).

Physical Properties Analysis

While specific studies on the physical properties of N-[3-(methylthio)benzyl]-1-(2-piperidin-2-ylethyl)-1H-1,2,3-triazole-4-carboxamide are not detailed, related research emphasizes the importance of NMR and ESI-MS/MS in characterizing the physical aspects of similar compounds, aiding in understanding their solubility, stability, and physical behavior (Q. Zhang et al., 2019).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, can be inferred from synthetic pathways and molecular structure analyses. Studies involving DFT calculations provide insight into the electronic structure and potential reactivity of the molecule, offering a basis for predicting reactions with various reagents and conditions (Q. Zhang et al., 2019).

Scientific Research Applications

Synthesis and Evaluation in Drug Discovery

• Antipsychotic Agents : Heterocyclic carboxamides, similar in structure to the compound , have been synthesized and evaluated for their potential as antipsychotic agents. These compounds showed promising in vitro activity against dopamine D2, serotonin 5-HT2, and serotonin 5-HT1a receptors, as well as in vivo efficacy in mouse models, suggesting their potential utility in developing new treatments for psychiatric disorders (Norman et al., 1996).

• Soluble Epoxide Hydrolase Inhibitors : Triazine derivatives, structurally related to the compound , have been identified as potent inhibitors of soluble epoxide hydrolase, an enzyme implicated in various diseases. These inhibitors were discovered using high-throughput screening and showed potential for therapeutic applications in disease models (Thalji et al., 2013).

Biological Activity Studies

• Antituberculosis Activity : Ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates were designed, synthesized, and evaluated for their activity against Mycobacterium tuberculosis. One compound, in particular, showed promising activity, highlighting the potential of these heterocyclic compounds in developing new antituberculosis therapies (Jeankumar et al., 2013).

• Antimicrobial and Antiviral Activities : Various derivatives of triazole, thiadiazole, and triazolotriazine have been synthesized and tested for their antimicrobial and antiviral activities. These studies have led to the identification of compounds with significant activity against specific pathogens, offering insights into the design of new agents for infectious disease treatment (Patrick et al., 2016).

Synthesis and Chemical Properties

• Synthesis Methodologies : Research into the synthesis of heterocyclic compounds, including triazoles, has led to the development of new methodologies for constructing complex molecules. These studies not only expand the toolkit available for synthetic chemists but also open up new avenues for the development of compounds with potential biological applications (Albert & Taguchi, 1973).